2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[(3-cyclopentyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C24H22FN3O3S/c1-14-10-11-15(25)12-18(14)26-20(29)13-32-24-27-21-17-8-4-5-9-19(17)31-22(21)23(30)28(24)16-6-2-3-7-16/h4-5,8-12,16H,2-3,6-7,13H2,1H3,(H,26,29)
• InChI Key: PJQPZPIOQJUABQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CSC2=NC3=C(C(=O)N2C4CCCC4)OC5=CC=CC=C53
• Molecular Formula: C24H22FN3O3S
• Molecular Weight: 451.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several cyclic structures. The benzofuro[3,2-d]pyrimidin-2-yl group, in particular, suggests the presence of a fused ring system. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of several aromatic rings might make the compound relatively non-polar and insoluble in water. The exact properties would need to be determined experimentally.

Scientific Research Applications

GPR139 Modulation

• . GPR139 is a G protein-coupled receptor implicated in various physiological processes.

Leishmaniasis Treatment

• . Leishmaniasis is a parasitic disease affecting millions worldwide.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has interesting biological activity, for example, it could be studied further as a potential drug.